Cas no 937650-43-6 (({4-(ethylamino)methylphenyl}methyl)dimethylamine)

Technical Introduction: ({4-(ethylamino)methylphenyl}methyl)dimethylamine is a tertiary amine derivative characterized by its unique structural features, including an ethylamino-substituted phenyl ring and a dimethylamino functional group. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, or specialty chemicals. Its molecular architecture allows for further functionalization, making it a versatile building block for more complex structures. The presence of both aromatic and amine moieties may contribute to its reactivity in condensation, alkylation, or coordination reactions. Suitable for controlled laboratory use, it requires handling under inert conditions due to potential sensitivity. Analytical methods such as NMR and HPLC are recommended for purity verification.
({4-(ethylamino)methylphenyl}methyl)dimethylamine structure
937650-43-6 structure
Product Name:({4-(ethylamino)methylphenyl}methyl)dimethylamine
CAS No:937650-43-6
MF:C12H20N2
MW:192.300602912903
CID:4666361
PubChem ID:16495027
Update Time:2025-06-12

({4-(ethylamino)methylphenyl}methyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedimethanamine, N4-ethyl-N1,N1-dimethyl-
    • ({4-(ethylamino)methylphenyl}methyl)dimethylamine
    • ({4-[(ethylamino)methyl]phenyl}methyl)dimethylamine
    • AKOS000320945
    • EN300-66554
    • ((4-[(Ethylamino)methyl]phenyl)methyl)dimethylamine
    • 937650-43-6
    • SCHEMBL23134289
    • Z163668516
    • N4-Ethyl-N1,N1-dimethyl-1,4-benzenedimethanamine
    • CS-0257217
    • DTXSID001237147
    • N-[[4-[(dimethylamino)methyl]phenyl]methyl]ethanamine
    • Inchi: 1S/C12H20N2/c1-4-13-9-11-5-7-12(8-6-11)10-14(2)3/h5-8,13H,4,9-10H2,1-3H3
    • InChI Key: YRIUBFPRWAORJI-UHFFFAOYSA-N
    • SMILES: N(C)(C)CC1C=CC(=CC=1)CNCC

Computed Properties

  • Exact Mass: 192.162648646g/mol
  • Monoisotopic Mass: 192.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 15.3Ų

({4-(ethylamino)methylphenyl}methyl)dimethylamine Pricemore >>

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$ 70.00 2022-06-05
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Additional information on ({4-(ethylamino)methylphenyl}methyl)dimethylamine

Recent Advances in the Study of 937650-43-6 and ({4-(ethylamino)methylphenyl}methyl)dimethylamine in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 937650-43-6 and the specific product name ({4-(ethylamino)methylphenyl}methyl)dimethylamine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits, particularly in the context of neurological disorders and cancer therapy.

One of the key areas of research has been the compound's interaction with neurotransmitter systems. Preliminary findings suggest that ({4-(ethylamino)methylphenyl}methyl)dimethylamine may modulate the activity of certain neurotransmitter receptors, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for its efficacy in central nervous system (CNS) disorders.

In the realm of oncology, 937650-43-6 has been investigated for its potential anti-cancer properties. Recent in vivo studies have shown that the compound can inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the disruption of cell cycle progression and the induction of apoptosis. These findings are supported by molecular docking studies, which highlight the compound's affinity for key oncogenic targets.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that ({4-(ethylamino)methylphenyl}methyl)dimethylamine exhibits favorable bioavailability and a relatively long half-life, which could translate to less frequent dosing in clinical settings. However, further studies are needed to assess potential drug-drug interactions and toxicity profiles.

Despite these promising findings, challenges remain in the development of 937650-43-6 as a therapeutic agent. Issues such as synthesis scalability, formulation stability, and regulatory compliance need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, the latest research on 937650-43-6 and ({4-(ethylamino)methylphenyl}methyl)dimethylamine highlights its potential as a versatile therapeutic agent with applications in neurology and oncology. Continued investigation into its mechanisms of action, optimization of its pharmacological properties, and rigorous clinical evaluation will be crucial to realizing its full therapeutic potential.

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